N-(4-methoxyphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-(2-methyl-5-nitroimidazol-1-yl)acetamide
• InChI: InChI=1S/C13H14N4O4/c1-9-14-7-13(17(19)20)16(9)8-12(18)15-10-3-5-11(21-2)6-4-10/h3-7H,8H2,1-2H3,(H,15,18)
• InChI Key: PODMZAKWTNPEQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(N1CC(=O)NC2=CC=C(C=C2)OC)[N+](=O)[O-]
• Molecular Formula: C13H14N4O4
• Molecular Weight: 290.27 g/mol

Description

N-(4-methoxyphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide, also known as MNAA, is a chemical compound that has been studied for its potential applications in scientific research. MNAA is a derivative of imidazole and has been shown to have interesting biochemical and physiological effects. In

Scientific Research Applications

N-(4-methoxyphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide has been studied for its potential applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. N-(4-methoxyphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide has been shown to have anti-cancer properties and has been studied as a potential chemotherapeutic agent. N-(4-methoxyphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide has also been studied for its potential applications in the treatment of other diseases such as tuberculosis and leishmaniasis.

Mechanism of Action

The mechanism of action of N-(4-methoxyphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide is not fully understood. However, it is believed that N-(4-methoxyphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide works by inhibiting the growth of cancer cells and other disease-causing organisms. N-(4-methoxyphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide has been shown to interfere with the DNA synthesis of cancer cells, leading to their death. N-(4-methoxyphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide has also been shown to have anti-inflammatory properties.
Biochemical and Physiological Effects:
N-(4-methoxyphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide has been shown to have interesting biochemical and physiological effects. N-(4-methoxyphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide has been shown to increase the activity of certain enzymes in the body, leading to increased metabolism. N-(4-methoxyphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide has also been shown to have antioxidant properties, which can help protect cells from damage. N-(4-methoxyphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide has been shown to have anti-inflammatory properties, which can help reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

N-(4-methoxyphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide has several advantages and limitations for lab experiments. One advantage is that N-(4-methoxyphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide is a potent compound that can be used in small quantities. N-(4-methoxyphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide is also relatively stable, which makes it easy to handle in the lab. One limitation of N-(4-methoxyphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide is that it is a complex compound that requires expertise in organic chemistry to synthesize. N-(4-methoxyphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide is also relatively expensive, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-(4-methoxyphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide. One area of research is in the development of new chemotherapeutic agents. N-(4-methoxyphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide has shown promise as a potential anti-cancer agent, and further research is needed to determine its efficacy in treating various types of cancer. Another area of research is in the development of new treatments for tuberculosis and leishmaniasis. N-(4-methoxyphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide has been shown to have potential in treating these diseases, and further research is needed to determine its efficacy. Finally, N-(4-methoxyphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide could be studied for its potential applications in other areas, such as the treatment of inflammation and oxidative stress.
Conclusion:
In conclusion, N-(4-methoxyphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide is a chemical compound that has been studied for its potential applications in scientific research. N-(4-methoxyphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide has been shown to have anti-cancer properties and has been studied as a potential chemotherapeutic agent. N-(4-methoxyphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide has also been studied for its potential applications in the treatment of other diseases such as tuberculosis and leishmaniasis. N-(4-methoxyphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide has interesting biochemical and physiological effects, and further research is needed to determine its full potential.